Cas no 183803-80-7 (threo-Pentopyranos-2-ulose, 5-C-[(2β,5α,12β,19α)-aspidospermidin-1-yl]- (9CI))

• Product Name: threo-Pentopyranos-2-ulose, 5-C-[(2β,5α,12β,19α)-aspidospermidin-1-yl]- (9CI)
• CAS No: 183803-80-7
• MF: C₂₄H₃₂N₂O₅
• MW: 428.521286964417
• CID: 2723336
• Update Time: 2024-03-01

threo-Pentopyranos-2-ulose, 5-C-[(2β,5α,12β,19α)-aspidospermidin-1-yl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• threo-Pentopyranos-2-ulose, 5-C-[(2β,5α,12β,19α)-aspidospermidin-1-yl]- (9CI)

• Inchi： 1S/C24H32N2O5/c1-2-23-9-5-12-25-13-11-24(22(23)25)14-6-3-4-7-15(14)26(16(24)8-10-23)20-18(28)17(27)19(29)21(30)31-20/h3-4,6-7,16-18,20-22,27-28,30H,2,5,8-13H2,1H3
• InChI Key： KGEHNJICKPDDOV-UHFFFAOYSA-N
• SMILES： CCC12C3N(CCC43C3C(=CC=CC=3)N(C3C(O)C(O)C(=O)C(O)O3)C4CC1)CCC2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• XLogP3: 2.046

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aspidospermatan-type alkaloids Aspidospermatan-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aspidospermatan-type alkaloids
• Natural Products and Extracts Plant Extracts Plant based Rhazya stricta